8-Fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline
Overview
Description
“8-Fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline” is a chemical compound with the CAS Number: 1176414-86-0 . It has a molecular weight of 165.21 and its IUPAC name is the same as its common name .
Synthesis Analysis
The synthesis of 1,2,3,4-tetrahydroisoquinolines (THIQ) and its derivatives has garnered significant attention in recent years . Various multicomponent reactions have been used for the C(1)-functionalization of 1,2,3,4-tetrahydroisoquinolines . In particular, reactions involving the isomerization of iminium intermediate (exo/endo isomerization) have been highlighted .
Molecular Structure Analysis
The Inchi Code for “8-Fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline” is 1S/C10H12FN/c1-7-10-8 (5-6-12-7)3-2-4-9 (10)11/h2-4,7,12H,5-6H2,1H3 . The Inchi Key is ONTFHMXIFNPJDF-UHFFFAOYSA-N .
Chemical Reactions Analysis
1,2,3,4-Tetrahydroisoquinoline is an important structural motif of various natural products and therapeutic lead compounds . Its C(1)-substituted derivatives can act as precursors for various alkaloids displaying multifarious biological activities .
Physical And Chemical Properties Analysis
“8-Fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline” is a liquid at room temperature . It has a molecular formula of C10H12FN .
Scientific Research Applications
Neurodegenerative Disorders
1,2,3,4-Tetrahydroisoquinolines (THIQ) based natural and synthetic compounds, including 8-Fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline, exert diverse biological activities against various infective pathogens and neurodegenerative disorders .
Anti-inflammatory
THIQ analogs have been reported to possess anti-inflammatory properties . This suggests that 8-Fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline could potentially be used in the treatment of inflammatory conditions.
Anti-bacterial
THIQ analogs also exhibit anti-bacterial activities . This implies that 8-Fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline could be used in the development of new antibiotics.
Anti-viral
THIQ analogs have shown anti-viral properties . This suggests that 8-Fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline could potentially be used in the treatment of viral infections.
Anti-cancer
THIQ analogs have been reported to possess anti-cancer properties . This suggests that 8-Fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline could potentially be used in cancer treatment.
NMDA Receptor Binding
A series of 1-aryl-1,2,3,4-tetrahydroisoquinoline and 8-methyl-1-aryl-1,2,3,4-tetrahydroisoquinoline derivatives was evaluated for affinity to the PCP binding site of the NMDA receptor complex . This suggests that 8-Fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline could potentially be used in neurological research and treatment.
Anti-fungal
THIQ analogs have shown anti-fungal properties . This implies that 8-Fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline could be used in the development of new antifungal medications.
Anti-malarial
THIQ analogs have been reported to possess anti-malarial properties . This suggests that 8-Fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline could potentially be used in the treatment of malaria.
Safety and Hazards
Mechanism of Action
Target of Action
- 1MeTIQ is a reversible, short-acting moderate inhibitor of both MAO-A and MAO-B. These enzymes play a crucial role in the metabolism of neurotransmitters such as dopamine, serotonin, and norepinephrine. By inhibiting MAO, 1MeTIQ modulates neurotransmitter levels, which can impact mood, cognition, and neuroprotection .
Mode of Action
- 1MeTIQ has been shown to antagonize the behavioral and biochemical effects of dopaminergic neurodegeneration induced by various experimental neurotoxins, including MPTP and rotenone. Its exact mechanism involves a combination of MAO inhibition, free radical scavenging properties, and antagonism of the glutamatergic system . 1MeTIQ’s ability to scavenge free radicals contributes to its neuroprotective effects. By reducing oxidative stress, it helps maintain neuronal health and function.
properties
IUPAC Name |
8-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FN/c1-7-10-8(5-6-12-7)3-2-4-9(10)11/h2-4,7,12H,5-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONTFHMXIFNPJDF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C2=C(CCN1)C=CC=C2F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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